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Compound of Interest

Compound Name: 2-Bromothiazole-5-methanol

CAS No.: 687636-93-7

Cat. No.: B1277740

Get Quote

2-Bromothiazole-5-methanol is a pivotal heterocyclic building block in medicinal chemistry

and materials science. Its unique trifunctional architecture—comprising a reactive bromine

atom, a nucleophilic hydroxyl group, and an aromatic thiazole core—renders it an exceptionally

versatile intermediate for the synthesis of complex molecular targets. The bromine at the 2-

position serves as a versatile handle for a suite of cross-coupling reactions, enabling the facile

introduction of diverse substituents.[1] The hydroxymethyl group at the 5-position provides a

site for oxidation, esterification, or etherification, further expanding its synthetic utility.

However, this inherent reactivity also presents significant challenges regarding the compound's

chemical stability and long-term storage. Degradation not only results in the loss of valuable

material but can also introduce impurities that may complicate subsequent reactions, reduce

yields, and compromise the purity of the final product. This guide provides a comprehensive

analysis of the stability profile of 2-Bromothiazole-5-methanol, offering field-proven protocols

for its optimal storage, handling, and quality control to ensure its integrity from procurement to

reaction.
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Section 1: Physicochemical Profile and Intrinsic
Stability
Understanding the inherent properties of 2-Bromothiazole-5-methanol is fundamental to

predicting its behavior. The thiazole ring is a relatively electron-rich aromatic system, but the

presence of the electronegative sulfur and nitrogen atoms, along with the bromine atom,

influences its reactivity. The primary sites susceptible to degradation are the hydroxymethyl

group and the carbon-bromine bond.

Property Value Source

CAS Number 687636-93-7 [2][3]

Molecular Formula C₄H₄BrNOS [2][4]

Molecular Weight 194.05 g/mol [2][5]

Appearance White to off-white solid N/A

Melting Point 46-48 °C [2]

Boiling Point 288.3 ± 15.0 °C (Predicted) [2]

The key vulnerabilities of the molecule are:

Oxidation: The primary alcohol (hydroxymethyl group) is susceptible to oxidation, which can

convert it first to an aldehyde and subsequently to a carboxylic acid. This is often the most

significant degradation pathway under ambient, aerobic conditions.

Photodegradation: Aromatic and heterocyclic systems, particularly those containing

heteroatoms and halogens, can be sensitive to light. Photo-oxygenation, involving singlet

oxygen, can lead to complex rearrangements and cleavage of the thiazole ring.[6]

Acid/Base Instability: While the thiazole ring is generally stable at neutral pH, extreme acidic

or basic conditions can promote hydrolysis or other degradative reactions.[7]

Section 2: Optimal Storage and Handling Protocols
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The primary objective of any storage strategy is to mitigate the environmental factors that

accelerate degradation: oxygen, light, heat, and moisture. Based on the compound's

vulnerabilities, the following multi-tiered approach is recommended.

Parameter Recommended Condition Rationale

Temperature
-20°C (Long-term) or 2-8°C

(Short-term)

Reduces the rate of all

chemical reactions, including

oxidation and hydrolysis. While

some suppliers suggest room

temperature, cryogenic storage

provides a superior guarantee

of long-term stability.[5][8]

Atmosphere Inert Gas (Argon or Nitrogen)

Displaces atmospheric oxygen,

directly inhibiting the primary

oxidative degradation pathway

of the hydroxymethyl group.[9]

Light
Amber Glass Vial / Opaque

Container

Protects the compound from

UV and visible light, preventing

photodegradation pathways

from being initiated.[6][9]

Moisture
Tightly Sealed Container in a

Desiccator

Prevents hydrolysis and

minimizes absorption of

atmospheric water, which can

act as a reactant or catalyst in

degradation reactions.

Handling Best Practices:
Aliquoting: For frequent use, it is advisable to aliquot the bulk material into smaller, single-

use vials. This practice minimizes the exposure of the entire batch to atmospheric conditions

during each use cycle.

Inert Atmosphere Workflow: When handling the solid, perform transfers in a glovebox or use

a Schlenk line to maintain an inert atmosphere. Before sealing the container for storage,
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purge the headspace with argon or nitrogen.

Solution Stability: Solutions of 2-Bromothiazole-5-methanol are significantly less stable

than the solid form and should be prepared fresh for each use. If temporary storage is

unavoidable, keep the solution cold (0-5°C), protected from light, and under an inert

atmosphere.

Section 3: Potential Degradation Pathways
For a molecule like 2-Bromothiazole-5-methanol, two primary degradation pathways are of

highest concern. Identifying the resulting products is crucial for developing a stability-indicating

analytical method.

Pathway 1: Oxidation of the Hydroxymethyl Group
This is the most probable degradation route under aerobic storage. The primary alcohol is

oxidized to 2-Bromo-1,3-thiazole-5-carbaldehyde (Degradant A), which can be further oxidized

to 2-Bromo-1,3-thiazole-5-carboxylic acid (Degradant B).

2-Bromothiazole-5-methanol
(Parent Compound)

2-Bromo-1,3-thiazole-5-carbaldehyde
(Degradant A)

 Oxidation [O₂]

2-Bromo-1,3-thiazole-5-carboxylic acid
(Degradant B)

 Oxidation [O₂]

Click to download full resolution via product page

Caption: Oxidative degradation pathway of 2-Bromothiazole-5-methanol.

Pathway 2: Photodegradation
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Exposure to light, particularly UV, can initiate complex reactions. For substituted thiazoles, a

known pathway involves reaction with singlet oxygen in a Diels-Alder-type cycloaddition,

leading to an unstable endoperoxide that rearranges and cleaves the ring.[6] This can result in

a variety of amide and carbonyl-containing fragments that are difficult to predict without

experimental data. The key takeaway is that light exposure can lead to complete destruction of

the desired heterocyclic core.

Section 4: Stability Testing and Quality Control
To validate the storage protocol and establish a retest period, a Forced Degradation Study is

essential.[10][11] This involves intentionally stressing the compound under various conditions

to generate potential degradants and develop an analytical method that can resolve them from

the parent compound.

Experimental Protocol: Forced Degradation Study
Objective: To identify potential degradation products and establish a stability-indicating

analytical method for 2-Bromothiazole-5-methanol.

1. Preparation of Stock Solution:

Prepare a stock solution of 2-Bromothiazole-5-methanol in acetonitrile at a concentration

of 1.0 mg/mL.

2. Application of Stress Conditions:[12][13][14]

Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24

hours.

Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C for 24

hours.

Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide

(H₂O₂). Keep at room temperature for 24 hours.

Thermal Degradation: Store a vial of the solid compound in an oven at 80°C for 48 hours.

Separately, heat a vial of the stock solution at 80°C for 48 hours.
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Photolytic Degradation: Expose a vial of the stock solution to a photostability chamber (ICH

Q1B conditions, e.g., 1.2 million lux hours and 200 W h/m²). Keep a control sample wrapped

in aluminum foil at the same temperature.

3. Sample Analysis:

At the end of the exposure period, cool samples to room temperature.

Neutralize the acid- and base-stressed samples with an equimolar amount of base or acid,

respectively.

Dilute all samples (including a non-stressed control) to a final concentration of ~50 µg/mL

with the mobile phase.

Analyze all samples immediately using the stability-indicating HPLC method detailed below.

Sample Preparation

Forced Degradation Conditions

Analysis

Prepare 1 mg/mL
Stock Solution

Acidic
(HCl, 60°C)

Basic
(NaOH, 60°C)

Oxidative
(H₂O₂, RT)

Thermal
(80°C)

Photolytic
(ICH Q1B)

Neutralize &
Dilute Samples

HPLC-PDA
Analysis

Identify Peaks &
Assess Purity
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Caption: Workflow for a forced degradation study.

Proposed Stability-Indicating HPLC Method
A robust stability-indicating method must be able to separate the parent peak from all process

impurities and degradation products.[15][16][17][18] A reversed-phase HPLC method with

photodiode array (PDA) detection is the gold standard.

Parameter Recommended Condition

Column C18, 150 x 4.6 mm, 3.5 µm particle size

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
10% B to 90% B over 15 minutes, hold for 2

min, return to 10% B and equilibrate for 3 min

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 5 µL

Detector PDA/UV at 254 nm (or optimal wavelength)

Diluent Acetonitrile/Water (50:50)

System Suitability: The method is considered "stability-indicating" if the chromatograms from

the forced degradation samples show that the degradation product peaks are baseline-

resolved from the parent 2-Bromothiazole-5-methanol peak (Resolution > 2.0). The PDA

detector is critical for assessing peak purity, ensuring that no co-eluting impurities are hidden

under the main peak.

Conclusion
While 2-Bromothiazole-5-methanol is a powerful synthetic intermediate, its multifaceted

reactivity demands a rigorous and scientifically-grounded approach to storage and handling.

The greatest risks to its integrity are oxidation of the hydroxymethyl group and

photodegradation. These risks can be effectively mitigated by implementing a storage protocol
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based on cold temperatures (-20°C), an inert atmosphere, and protection from light. Routine

quality control using a validated, stability-indicating HPLC method is the ultimate arbiter of the

compound's purity and suitability for use. By adhering to these guidelines, researchers can

ensure the long-term viability of this valuable reagent, leading to more reliable, reproducible,

and successful synthetic outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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